Cas no 85905-81-3 (ethyl {[dibutyl(ethyl)silyl]oxy}(2-methoxyphenyl)acetate)

• Product name: ethyl {[dibutyl(ethyl)silyl]oxy}(2-methoxyphenyl)acetate
• CAS No: 85905-81-3
• MF: C₂₁H₃₆O₄Si
• MW: 380.593647956848
• CID: 1842832
• PubChem ID: 55438

ethyl {[dibutyl(ethyl)silyl]oxy}(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl {[dibutyl(ethyl)silyl]oxy}(2-methoxyphenyl)acetate
• ethyl 2-[dibutyl(ethyl)silyl]oxy-2-(2-methoxyphenyl)acetate
• Benzeneacetic acid, alpha-((dibutylethylsilyl)oxy)-2-methoxy-, ethyl ester
• 85905-81-3
• ACETIC ACID, 2-(DIBUTYLETHYLSILOXY)-2-(o-METHOXYPHENYL)-, ETHYL ESTER
• BRN 5611586
• DTXSID901006490
• 2-(Dibutylethylsiloxy)-2-(o-methoxyphenyl)acetic acid ethyl ester

• Inchi： InChI=1S/C21H36O4Si/c1-6-10-16-26(9-4,17-11-7-2)25-20(21(22)24-8-3)18-14-12-13-15-19(18)23-5/h12-15,20H,6-11,16-17H2,1-5H3
• InChI Key： CLBJLFKHTUCHBO-UHFFFAOYSA-N
• SMILES： CCCC[Si](CC)(CCCC)OC(C1=CC=CC=C1OC)C(=O)OCC

Computed Properties

• Exact Mass: 380.23828616g/mol
• Monoisotopic Mass: 380.23828616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų